Cas no 1391575-87-3 ((S)-1-(3-Bromophenyl)ethane-1,2-diamine dihydrochloride)

• Product Name: (S)-1-(3-Bromophenyl)ethane-1,2-diamine dihydrochloride
• CAS No: 1391575-87-3
• MF: C₈H₁₃BrCl₂N₂
• MW: 288.012219190598
• CID: 5041564
• PubChem ID: 145709022
• Update Time: 2025-05-24

(S)-1-(3-Bromophenyl)ethane-1,2-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3-Bromophenyl)ethane-1,2-diamine dihydrochloride
• N13444
• BS-44962
• (1S)-1-(3-bromophenyl)ethane-1,2-diamine dihydrochloride
• (S)-1-(3-Bromophenyl)ethane-1,2-diaminedihydrochloride
• (1S)-1-(3-BROMOPHENYL)ETHANE-1,2-DIAMINE 2HCL
• 1391575-87-3

• Inchi： 1S/C8H11BrN2.2ClH/c9-7-3-1-2-6(4-7)8(11)5-10;;/h1-4,8H,5,10-11H2;2*1H/t8-;;/m1../s1
• InChI Key： FGMKRFUZTKAEGI-YCBDHFTFSA-N
• SMILES： BrC1=CC=CC(=C1)[C@@H](CN)N.Cl.Cl

Computed Properties

• Exact Mass: 285.96392g/mol
• Monoisotopic Mass: 285.96392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52

Additional information on (S)-1-(3-Bromophenyl)ethane-1,2-diamine dihydrochloride

(S)-1-(3-Bromophenyl)ethane-1,2-diamine Dihydrochloride: A Comprehensive Overview

(S)-1-(3-Bromophenyl)ethane-1,2-diamine dihydrochloride, with the CAS number 1391575-87-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromophenyl group attached to an ethane diamine backbone, and its stereochemistry at the chiral center, denoted by the (S) configuration. The dihydrochloride salt form indicates that the compound exists as a zwitterion with two hydrochloric acid molecules associated with it.

The synthesis of this compound involves a series of carefully controlled reactions, including bromination, amine formation, and stereochemical resolution. The presence of the bromine atom at the meta position of the phenyl ring introduces unique electronic and steric properties, making this compound a valuable substrate for further functionalization in drug discovery and material science applications.

Recent studies have highlighted the potential of (S)-1-(3-Bromophenyl)ethane-1,2-diamine dihydrochloride as a building block in medicinal chemistry. Its ability to form stable complexes with metal ions has been explored in the context of developing new contrast agents for magnetic resonance imaging (MRI). Additionally, its role as a chiral ligand in asymmetric catalysis has been investigated, showcasing its utility in enantioselective synthesis of bioactive molecules.

In terms of biological activity, this compound has demonstrated moderate inhibitory effects on certain kinases and proteases, making it a promising lead compound for anti-cancer drug development. Researchers have also explored its potential as a precursor for constructing more complex bioactive molecules through various coupling reactions and cyclization processes.

The stereochemistry of this compound plays a crucial role in its biological activity and pharmacokinetic properties. The (S) configuration ensures optimal interactions with target proteins, enhancing its therapeutic potential. This aspect has been thoroughly studied using computational modeling techniques such as molecular docking and dynamics simulations.

From an analytical standpoint, the characterization of this compound involves advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into its molecular structure, purity, and crystalline form.

In conclusion, (S)-1-(3-Bromophenyl)ethane-1,2-diamine dihydrochloride is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and stereochemical features make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new aspects of its functionality, this compound is poised to play an increasingly important role in both academic and industrial settings.